Cas no 2172434-00-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• CAS No: 2172434-00-1
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6069697
• PubChem ID: 165539871
• Update Time: 2025-06-08

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• EN300-1499652
• 2172434-00-1
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C26H26N2O6/c1-26(2,13-11-22(29)30)28-24(31)23-21(12-14-33-23)27-25(32)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,14,20H,11,13,15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： IKIWJWTVCZQUNI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid

Professional Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic Acid (CAS No. 2172434-00-1)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid, identified by its CAS number 2172434-00-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents, particularly in the context of targeting intricate biological pathways. The structural complexity of this molecule, characterized by its fused heterocyclic system and functionalized side chains, makes it a subject of intense study for researchers aiming to uncover new pharmacophores and improve drug-like properties.

The core structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid consists of a pentanoic acid backbone modified with a formamido group at the fourth position. This formamido group is further substituted with a furan ring at its third position, which itself is connected to an amino group. The amino group is then protected by a methoxycarbonyl (Moc) group, a common strategy in peptide mimetics and peptidomimetics to enhance stability and facilitate synthetic manipulation. The presence of the 9H-fluorenylmethoxycarbonyl moiety not only adds to the molecular complexity but also introduces hydrophobicity, which can be crucial for membrane permeability and binding affinity.

In recent years, there has been a surge in interest towards the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic profiles and reduced susceptibility to enzymatic degradation. The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid exemplifies this trend by incorporating elements that mimic peptide functionalities while avoiding the inherent limitations of peptides. The fluorenylmethoxycarbonyl group, in particular, is widely used in peptide synthesis as an amino protecting group, and its incorporation into this molecule suggests potential applications in the synthesis of peptide analogs or inhibitors.

The furan ring in the structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid adds another layer of complexity and functionality. Furan derivatives are known for their diverse biological activities and have been explored in various therapeutic contexts. For instance, furan-based compounds have shown promise in anti-inflammatory, anti-cancer, and antimicrobial applications. The specific arrangement of the furan ring in this molecule, coupled with the formamido and amino substituents, could potentially modulate interactions with biological targets, making it an attractive scaffold for drug discovery.

The synthesis of such complex molecules often presents significant challenges due to multiple functional groups that need to be carefully orchestrated. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid. Techniques such as solid-phase synthesis, transition-metal-catalyzed reactions, and asymmetric catalysis have played pivotal roles in facilitating the construction of these molecules with high precision and yield. These synthetic advancements not only enhance the accessibility of such compounds but also enable researchers to explore more diverse chemical space for drug discovery.

The potential applications of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid extend beyond mere structural curiosity. Given its unique structural features, this compound could serve as a versatile building block for the development of novel therapeutics. For instance, its ability to mimic peptide functionalities while maintaining enhanced stability makes it an excellent candidate for designing peptide mimetics that can interact with peptide receptors or enzymes with high affinity and selectivity. Such peptidomimetics could potentially address unmet medical needs where traditional peptides fall short.

In addition to its peptidomimetic potential, the hydrophobic nature imparted by the fluorenylmethoxycarbonyl group could be exploited for designing molecules that require good membrane penetration. This is particularly relevant for drugs that need to cross biological membranes to reach their targets inside cells. Furthermore, the presence of multiple chiral centers in this molecule offers opportunities for developing enantiomerically pure compounds, which are often required for optimal pharmacological activity and reduced side effects.

The study of such complex molecules also contributes to our fundamental understanding of structure-function relationships in bioorganic chemistry. By analyzing how different substituents influence the biological activity and pharmacokinetic properties of a molecule, researchers can gain insights into designing more effective drugs. The case of 4-{3-({(9H-fluoren-9-yli m m methoxycarbonyl}a m i no)furan - 2 - y lform am ido } - 4 - me th y lpen tano ic ac id exemplifies how interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing can lead to innovative drug discovery strategies.

In conclusion, 4-{3-({(9H-fluoren - 9 - y l)m eth oxyc arb on y l}a m i no)fura n - 2 - y lform am ido } - 4 - me th y lpen tano ic ac id (CAS No. 2172434 - 00 - 1) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and multifunctional nature make it a promising candidate for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for such molecules, they are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.